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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441

An In-depth Technical Guide to 3,5-Dimethylanisole

Introduction

3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is an aromatic ether
compound.[1] It serves as a significant organic intermediate in various chemical syntheses.[1]
[2] Its molecular structure, characterized by a benzene ring substituted with a methoxy group
and two methyl groups at the 3 and 5 positions, influences its reactivity, making it a versatile
precursor for more complex molecules.[1] This guide provides a comprehensive overview of its
chemical structure, properties, synthesis, and applications, tailored for researchers and
professionals in drug development and chemical sciences.

Chemical Structure and Formula

The fundamental identity of 3,5-Dimethylanisole is defined by its molecular structure and
formula.

Chemical Formula: CoH120[3][4]

IUPAC Name: 1-methoxy-3,5-dimethylbenzene[5][6]

Synonyms: 5-Methoxy-m-xylene, Anisole, 3,5-dimethyl-[7]

SMILES: COclcc(C)ce(C)cl[8]
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« InChl Key: JCHIBEZBHANKGA-UHFFFAOYSA-N[3][4]

The structure consists of a central benzene ring with a methoxy (-OCHs) substituent and two
methyl (-CHs) groups located at positions 3 and 5 relative to the methoxy group.

Physicochemical and Spectroscopic Properties

The quantitative properties of 3,5-Dimethylanisole are crucial for its handling, application, and
characterization. These properties are summarized in the table below.

Property Value Reference(s)
Identifiers

CAS Number 874-63-5 [3114]
Molecular Weight 136.19 g/mol [3][6]

Physical Properties

Clear, colorless to pale yellow

Appearance quid [1][5]
Boiling Point 193 °C (466.2 K) [3][8]
Melting Point -0.2°C [1]

Density 0.963 g/mL at 25 °C [819]
Refractive Index 1.512 (at 20 °C) [819]

Safety Properties

Flash Point 66 °C (150.8 °F) - closed cup [819]

Spectroscopic Data

3 6.60 (s, 1H), 6.53 (s, 2H),
'H NMR (400MHz, CDCls) 3.7 (5, 3H), 2.29 (s, 6H) (2]

Additional spectroscopic data, including Infrared (IR) and Mass Spectrometry (MS), are
available through resources like the NIST WebBook.[10][11]
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Experimental Protocols
Synthesis of 3,5-Dimethylanisole via Etherification

3,5-Dimethylanisole is commonly prepared through the methylation of 3,5-dimethylphenol.[1]
[2] The following protocol details this one-step etherification reaction.[2]

Materials:

¢ 3,5-Dimethylphenol (10g, 0.082 mol)

e Anhydrous Potassium Carbonate (349, 0.25 mol)
e lodomethane (12.8g, 0.090 mol)

e Dimethylformamide (DMF) (150 ml)

o Ethyl acetate

 Saturated brine solution

o Water

Procedure:

e Add 3,5-dimethylphenol (10g, 0.082 mol) and anhydrous potassium carbonate (34g, 0.25
mol) to 150 ml of DMF in a reaction flask.

e Place the flask in an ice bath to cool the mixture.
e Slowly add iodomethane (12.8g, 0.090 mol) dropwise to the cooled mixture with stirring.

 After the addition is complete, remove the ice bath and allow the mixture to stir overnight at
room temperature.

o Following the reaction, add water to the mixture.

o Extract the organic phase using ethyl acetate.
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o Wash the collected organic phase with a saturated brine solution.
e Dry the organic phase and concentrate it via vacuum distillation.

 Purify the resulting product by column chromatography to yield pure 3,5-Dimethylanisole
(yield: 10g, 90%).[2]

Visualized Synthesis Pathway

The synthesis of 3,5-Dimethylanisole from 3,5-dimethylphenol is a standard Williamson ether
synthesis. The logical flow of this process is depicted below.
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Caption: Workflow for the synthesis of 3,5-Dimethylanisole.

Applications in Research and Industry

3,5-Dimethylanisole is a valuable building block in organic synthesis.[1] Its activated aromatic

ring makes it a suitable precursor for various functionalized molecules.
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One notable application is in the production of thermosensitive color-forming materials.[2] For
instance, it is used in the synthesis of 6'-diethylamino-1',3'-dimethylbenzofuran. This process
involves the condensation of 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic acid with 3,5-
dimethylanisole in the presence of a strong dehydrating acid, followed by hydrolysis and
heating under alkaline conditions.[2] The resulting benzofuran compounds are typically
colorless but change color upon heating, making them useful for thermal paper, color-changing
coatings, and textiles.[2] In the context of drug development, intermediates like 3,5-
Dimethylanisole are fundamental for constructing the carbon skeletons of complex active
pharmaceutical ingredients (APIs).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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